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Compound of Interest

Compound Name: Pranlukast hemihydrate

Cat. No.: B1239672

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This document provides essential, immediate
safety and logistical information for Pranlukast hemihydrate, including operational and
disposal plans, to foster a secure laboratory environment.

Personal Protective Equipment (PPE)

When handling Pranlukast hemihydrate, a comprehensive approach to personal protection is
crucial to minimize exposure and ensure safety. The following table summarizes the
recommended PPE.
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PPE Category

Item

Specifications

Eye/Face Protection

Safety Goggles with side-
shields

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or

European Standard EN166.[1]

Hand Protection

Protective Gloves

Nitrile, polyurethane, or
neoprene gloves are
recommended. It is strongly
advised that vinyl gloves not

be used.

Body Protection

Impervious Clothing/Protective
Suit

Along-sleeved, seamless
gown that closes in the back is
required to protect the body
from potential splashes or
spills.[2][3]

Respiratory Protection

Suitable Respirator

A NIOSH-certified N95 or N100
fit-tested respirator should be
used when there is a risk of
generating airborne powder or

aerosols.[2][4]

Hazard Identification and First Aid

Pranlukast hemihydrate is classified as a hazardous chemical.[1] It is harmful if swallowed,

causes skin and serious eye irritation, and may cause respiratory irritation.[2][5]
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Exposure Route Symptoms First Aid Measures

Remove the victim to fresh air
and keep at rest in a position
) May cause respiratory comfortable for breathing. If
Inhalation o o )
irritation.[2][5] breathing is difficult, give
oxygen. If not breathing, give

artificial respiration.[2][6]

Wash off immediately with
i o plenty of water for at least 15
Skin Contact Causes skin irritation.[2][5] ) S
minutes. If skin irritation

persists, call a physician.[1]

Rinse immediately with plenty
of water, also under the
eyelids, for at least 15 minutes.

Causes serious eye irritation. )
Eye Contact Remove contact lenses, if

[2][5]
present and easy to do.
Continue rinsing. Get medical

attention.[1][2]

Clean mouth with water and
) ) drink afterwards plenty of
Ingestion Harmful if swallowed.[1][5] ] o
water. Get medical attention if

symptoms occur.[1]

Handling and Storage Protocols

Proper handling and storage are critical to maintaining the integrity of Pranlukast hemihydrate
and ensuring a safe laboratory environment.

Handling:
¢ Avoid contact with skin, eyes, and clothing.[1]
e Avoid ingestion and inhalation.[1]

e Prevent dust formation.[1]
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e Use only in a well-ventilated area, preferably with appropriate exhaust ventilation.[2]
e Do not eat, drink, or smoke when using this product.[2]
e Wash hands thoroughly after handling.[2]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][2]

Recommended storage temperature is -20°C.[6]

Keep away from direct sunlight and sources of ignition.[2]

Incompatible with oxidizing agents, strong acids/alkalis, and strong reducing agents.[1][2]

Accidental Release and Disposal Plan

In the event of an accidental release, immediate and appropriate action is necessary to contain
the spill and prevent exposure.

Accidental Release Measures:
o Evacuate Personnel: Evacuate personnel to safe areas.[2]
o Ensure Ventilation: Ensure adequate ventilation.[2]

o Personal Protection: Use full personal protective equipment as outlined in the PPE section.

[2]
» Containment: Prevent further leakage or spillage if safe to do so.[6]
e Clean-up:

o For solid spills, sweep up and shovel into suitable containers for disposal. Avoid creating
dust.[1][6]

o For solutions, absorb with a finely-powdered liquid-binding material (e.g., diatomite,
universal binders).[2]
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o Decontaminate surfaces and equipment by scrubbing with alcohol.[2]

e Environmental Precautions: Should not be released into the environment. Keep the product
away from drains or water courses.[1][2]

Disposal Plan:

Dispose of contents and container in accordance with local, regional, national, and
international regulations.[5]

e For unused or waste product, it is recommended to dispose of it through a licensed waste
disposal contractor.

o Empty containers should be taken to an approved waste handling site for recycling or
disposal.

e Do not dispose of down the drain or into the environment.

PPE Selection Workflow

The following diagram outlines the logical workflow for selecting the appropriate Personal
Protective Equipment when handling Pranlukast hemihydrate.
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Pranlukast Hemihydrate: PPE Selection Workflow
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PPE Selection Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

» 1. fishersci.com [fishersci.com]

o 2. file.medchemexpress.com [file.medchemexpress.com]

e 3. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
e 4. Safe handling of hazardous drugs - PMC [pmc.ncbi.nlm.nih.gov]

e 5. canbipharm.com [canbipharm.com]

e 6. datasheets.scht.com [datasheets.scbt.com]

« To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Pranlukast Hemihydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1239672#personal-protective-equipment-for-
handling-pranlukast-hemihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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